Cas no 1807302-01-7 (Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate)

• Product Name: Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate
• CAS No: 1807302-01-7
• MF: C₁₁H₁₀INO₂S
• MW: 347.172073841095
• CID: 4944676
• Update Time: 2025-10-29

Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate

• Inchi： 1S/C11H10INO2S/c1-2-15-10(14)5-7-3-9(12)4-8(6-13)11(7)16/h3-4,16H,2,5H2,1H3
• InChI Key： DRZYRIHOGOYMSV-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=C(C=1)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate

Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate: A Comprehensive Overview

Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate, also known by its CAS number 1807302-01-7, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique functional groups, including a cyano group, an iodo group, and a mercapto group, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design, catalysis, and advanced materials development.

The molecular structure of Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate is particularly intriguing due to the presence of multiple reactive sites. The cyano group (-CN) at the 3-position of the phenyl ring imparts strong electron-withdrawing effects, while the iodo group (-I) at the 5-position introduces halogen-based reactivity. The mercapto group (-SH) at the 2-position adds a layer of nucleophilic character to the molecule. These functional groups make it a valuable substrate for various organic transformations, including nucleophilic substitutions, coupling reactions, and radical-mediated processes.

Recent research has focused on leveraging the unique properties of this compound in the development of novel pharmaceutical agents. For instance, studies have demonstrated that Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate can serve as a precursor for bioactive molecules with potential anti-inflammatory and anticancer properties. Its ability to undergo precise chemical modifications has made it an attractive candidate for drug design pipelines.

In addition to its role in drug discovery, this compound has found applications in catalysis. The iodo group in its structure facilitates its use as a catalyst in various coupling reactions, such as the Suzuki-Miyaura reaction and other cross-coupling processes. Researchers have reported enhanced catalytic efficiency when using this compound as a ligand or precursor in transition metal-catalyzed reactions.

From a synthetic perspective, Ethyl 3-cyano-5-iodo-2-mercaptophenylacetate is typically prepared through multi-step organic synthesis involving Friedel-Crafts acylation, nucleophilic substitution, and oxidation reactions. The synthesis process requires meticulous control over reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

Moreover, this compound has shown promise in materials science applications. Its ability to form stable coordination complexes with transition metals has been explored for use in creating advanced materials such as metallopolymers and hybrid organic-inorganic frameworks. These materials exhibit unique electronic and mechanical properties that could be valuable in electronics and energy storage technologies.

Looking ahead, ongoing research continues to uncover new potential uses for Ethyl 3-cyano-5-iotoethoxyphenolacetate (CAS No: 1807302-017) across diverse scientific domains. Its versatility as both a reactive intermediate and a functional material precursor positions it as an important molecule in contemporary chemical research.